Cas no 103908-63-0 (19-Norcholesta-1,3,5(10),6,8-pentaene(7CI))

• Product Name: 19-Norcholesta-1,3,5(10),6,8-pentaene(7CI)
• CAS No: 103908-63-0
• MF: C₂₆H₃₆
• MW: 348.564047813416
• CID: 125934
• PubChem ID: 92043959
• Update Time: 2025-04-18

19-Norcholesta-1,3,5(10),6,8-pentaene(7CI) Chemical and Physical Properties

Names and Identifiers

• 19-Norcholesta-1,3,5(10),6,8-pentaene(7CI)
• C26 DIAROMATIC STERANE
• C26 Diaromatic sterane50µg
• (13R,14R,17R)-13-methyl-17-[(2R)-6-methylheptan-2-yl]-11,12,14,15,16,17-hexahydrocyclopenta[a]phenanthrene
• 103908-63-0

• Inchi： 1S/C26H36/c1-18(2)8-7-9-19(3)24-14-15-25-23-13-12-20-10-5-6-11-21(20)22(23)16-17-26(24,25)4/h5-6,10-13,18-19,24-25H,7-9,14-17H2,1-4H3/t19-,24-,25+,26-/m1/s1
• InChI Key： OSWVMWILBNMXPH-NEBIIKFJSA-N
• SMILES： [C@]12(C)CCC3C4C=CC=CC=4C=CC=3[C@@H]1CC[C@@H]2[C@H](C)CCCC(C)C

Computed Properties

• Exact Mass: 348.28200
• Monoisotopic Mass: 348.281701148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 7.74830